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Compound Name: BSB

Cat. No.: B8270055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Trans, trans)-1-bromo-2,5-bis-(3-hydroxycarbonyl-4-hydroxy)styrylbenzene, commonly known

as BSB, is a fluorescent dye derived from Congo red. It is a valuable tool for the

histopathological detection of amyloid plaques and other protein aggregates characterized by a

β-pleated sheet conformation in human brain tissue.[1][2] BSB staining is particularly relevant

in the study of neurodegenerative diseases, most notably Alzheimer's disease, where it is used

to visualize and quantify amyloid-β (Aβ) plaques and neurofibrillary tangles (NFTs).[1] Upon

binding to these structures, BSB exhibits enhanced fluorescence, allowing for their clear

identification and analysis.[3] This application note provides a detailed protocol for the use of

BSB in staining human brain tissue sections, intended for research and drug development

applications.

Data Summary
The following table summarizes the key quantitative parameters for BSB staining of human

brain tissue sections. It is important to note that optimal conditions may vary depending on

tissue preparation and the specific application, therefore optimization is recommended.
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Parameter Value Source

BSB Stock Solution 1-10 mM in DMSO [3]

Working Concentration Range 50 nM - 1 µM [3][4]

Optimal Staining

Concentration

~100 - 300 nM (for

fluorescence saturation on

plaques)

[4]

Staining Solution 0.01% BSB in 50% ethanol [1]

Incubation Time
30 minutes at room

temperature
[1]

Excitation Wavelength (max) ~390 nm (when bound to Aβ) [3]

Emission Wavelength (max) ~530 nm (when bound to Aβ) [3]

Alternative Excitation Filter 405 nm [1]

Alternative Emission Filter 435 nm [1]

Experimental Protocol
This protocol details the methodology for BSB staining of formalin-fixed, paraffin-embedded

human brain tissue sections.

Materials and Reagents:

Formalin-fixed, paraffin-embedded human brain tissue sections (5-10 µm thick)

Xylene

Ethanol (100%, 95%, 70%, 50%)

Distilled water

BSB ((trans, trans)-1-bromo-2,5-bis-(3-hydroxycarbonyl-4-hydroxy)styrylbenzene)

Dimethyl sulfoxide (DMSO)
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Saturated aqueous solution of lithium carbonate

Mounting medium (e.g., Vectorshield)

Coverslips

Fluorescence microscope with appropriate filter sets

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene to remove paraffin (2 changes, 5 minutes each).

Rehydrate the tissue sections by sequential immersion in decreasing concentrations of

ethanol:

100% ethanol (2 changes, 3 minutes each)

95% ethanol (2 minutes)

70% ethanol (2 minutes)

50% ethanol (2 minutes)

Rinse with distilled water (5 minutes).

BSB Staining:

Prepare a 0.01% BSB staining solution by dissolving BSB in 50% ethanol.

Immerse the rehydrated tissue sections in the BSB staining solution for 30 minutes at

room temperature.[1]

Rinsing and Differentiation:

Rinse the sections in a saturated aqueous solution of lithium carbonate.[1]
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Differentiate the sections in 50% ethanol. This step should be monitored under a

microscope to achieve optimal signal-to-noise ratio.[1]

Stop the differentiation process by immersing the slides in distilled water.[1]

Mounting and Imaging:

Mount the coverslips onto the glass slides using an appropriate mounting medium.

Image the stained sections using a fluorescence microscope equipped with a suitable filter

set (e.g., excitation at ~390-405 nm and emission at ~435-530 nm).[1][3]

Visualizations
BSB Binding to Amyloid Fibrils
BSB selectively binds to the β-pleated sheet structures that are characteristic of amyloid fibrils

found in neurodegenerative diseases. The planar structure of the BSB molecule intercalates

between the β-sheets, leading to a conformational change that results in enhanced

fluorescence upon excitation.

Amyloid Fibril (β-pleated sheet)

β-strand β-strand β-strand Enhanced Fluorescence
(Excitation: ~390nm, Emission: ~530nm)

Binding & Conformational Change
BSB Molecule

Intercalation

Click to download full resolution via product page

Caption: Mechanism of BSB binding to amyloid fibrils.

Experimental Workflow for BSB Staining
The following diagram outlines the key steps in the BSB staining protocol for human brain

tissue sections.
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Caption: Experimental workflow for BSB staining of human brain tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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